4-(morpholinosulfonyl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C21H21N3O4S2/c25-21(23-14-16-12-18(15-22-13-16)20-2-1-11-29-20)17-3-5-19(6-4-17)30(26,27)24-7-9-28-10-8-24/h1-6,11-13,15H,7-10,14H2,(H,23,25)
• InChI Key: LGRSIUBWLXXATE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC3=CC(=CN=C3)C4=CC=CS4
• Molecular Formula: C21H21N3O4S2
• Molecular Weight: 443.5 g/mol

Description

4-(morpholinosulfonyl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide, also known as MpsB, is a chemical compound that has gained attention in the scientific community due to its potential use in the field of drug discovery. MpsB has been found to possess unique properties that make it a promising candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Heterocyclic Compounds : Research has focused on synthesizing various tetrahydrobenzo[b]thiophene derivatives and tetrahydrobenzothienopyrimidine derivatives, exploring their potential in creating novel compounds with possible biological activities (Abdalha et al., 2011). Similar methodologies could potentially be applied to synthesize and explore the applications of "4-(morpholinosulfonyl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide".

• Inhibitory Activity : A study on 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives highlighted their importance as intermediates that inhibited tumor necrosis factor alpha and nitric oxide, showcasing a potential pathway for the development of anti-inflammatory or anticancer agents (Lei et al., 2017).

Material Science Applications

• Fluorescent Properties : A study on the synthesis and photophysical evaluation of 2-morpholino pyridine compounds as highly emissive fluorophores in both solution and solid state suggests potential applications in material science, particularly in the development of new fluorescent materials for imaging or sensing applications (Hagimori et al., 2019).

Chemical Synthesis and Mechanism Studies

• Mechanism Studies : Research into the reactions of enaminones with aminoheterocycles leading to the synthesis of various azolopyrimidines, azolopyridines, and quinolines demonstrates the complex chemical behaviors and potential synthetic pathways that could be relevant for the synthesis and application of compounds like "this compound" (Almazroa et al., 2004).

Antimicrobial and Antineoplastic Activity

• Antimicrobial and Antineoplastic Activity : The synthesis and evaluation of novel heterocyclic compounds containing cyclopenta[d]thieno[2,3-b]pyridine moiety and related fused heterocycles for their antimicrobial and antineoplastic activities indicate a direction for future research on related compounds, including the possibility of "this compound" (Zaki et al., 2020).